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Compound of Interest

Compound Name: Potassium thiocyanate-13C,15N

Cat. No.: B046533

This guide provides critical safety and logistical information for the proper disposal of
Potassium Thiocyanate-13C,*>N, tailored for researchers, scientists, and drug development
professionals. Adherence to these procedures is vital for ensuring laboratory safety and
regulatory compliance.

Hazard Profile and Safety Precautions

Potassium Thiocyanate-13C,>N is a stable isotope-labeled chemical that presents the same
chemical hazards as its unlabeled counterpart. It is harmful if swallowed, inhaled, or in contact
with skin, and is also harmful to aquatic life with long-lasting effects[1][2][3]. A significant and
acute hazard is the liberation of highly toxic hydrogen cyanide gas upon contact with acids[2][3]
[4]. Therefore, it is imperative to prevent this substance from coming into contact with acidic
materials.

Emergency Overview:

Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled[1][3][5].

Skin and Eye Irritation: Causes skin irritation and serious eye irritation[5].

Respiratory Irritation: May cause respiratory irritation[5].

Environmental Hazards: Harmful to aquatic life with long-lasting effects[1][3][4].
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o Reactivity: Contact with acids liberates very toxic gas[2][3][4]. Under no circumstances
should this chemical be mixed with chlorine-containing compounds like bleach, as this can
result in a violent reaction generating toxic gases[6].

Quantitative Hazard Data

The following table summarizes key quantitative data related to the hazards of Potassium
Thiocyanate. Note that these values are for the unlabeled compound and should be treated as
representative for the 13C,15N labeled version.

Hazard Data Point Value Reference
Oral LD50 (Rat) 854 mg/kg [2]
Oral LD50 (Mouse) 594 mg/kg [2]
Human Oral TDLo 428 mg/kg [2]
Human Oral LDLo 80 mg/kg [2]

Step-by-Step Disposal Protocol

The proper disposal of Potassium Thiocyanate-13C,1>N must be handled as hazardous
chemical waste. As 13C and *°N are stable, non-radioactive isotopes, the waste is not typically
considered radioactive. However, always consult your institution's specific guidelines for
isotopically labeled compounds|[7][8].

Personal Protective Equipment (PPE)

Before handling Potassium Thiocyanate-13C,*>N for disposal, ensure you are wearing the
appropriate PPE:

e Gloves: Chemical-resistant gloves (e.g., nitrile) are mandatory[9].
o Eye Protection: Safety glasses with side shields or chemical goggles[3][9].

e Lab Coat: A standard lab coat should be worn to protect from skin contact[9].
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Respiratory Protection: If there is a risk of dust or aerosol formation, use a NIOSH-approved
respirator[2].

Waste Collection and Containment

Designated Waste Container: Use a dedicated, properly labeled hazardous waste
container[6][10]. The container must be compatible with the chemical and in good
condition[10].

Labeling: The container must be clearly labeled with the words "Hazardous Waste," the full
chemical name "Potassium Thiocyanate-13C,1°N," and the approximate concentration and
quantity[10].

Segregation:

o Acids: Keep the waste container for Potassium Thiocyanate-13C,>N segregated from all
acidic waste streams to prevent the release of hydrogen cyanide gas[2][3][4].

o Oxidizers: Do not mix with strong oxidizing agents or bleach[2][6].

o General Waste: Do not dispose of this chemical in general laboratory trash or down the
drain[4][9].

Container Management: Keep the waste container tightly sealed when not in use and store it
in a well-ventilated area, such as a satellite accumulation area within the laboratory[6][10].

Spill Management

In the event of a spill:

Evacuate: If the spill is large or in a poorly ventilated area, evacuate personnel from the
immediate vicinity[11].

Ventilate: Ensure the area is well-ventilated, preferably within a chemical fume hood|6].

o Containment: For solid spills, carefully collect the powdered material to avoid dust

formation[11]. For liquid spills, absorb the material with vermiculite, dry sand, or another non-
combustible absorbent material[11].
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o Collection: Place the absorbed material and any contaminated cleaning supplies into a
labeled hazardous waste container[11].

» Decontamination: Clean the spill area thoroughly with soap and water[1].

Final Disposal

e Institutional Procedures: Arrange for the collection of the hazardous waste container by your
institution's Environmental Health and Safety (EHS) department or a licensed hazardous
waste disposal contractor[2][11][12].

o Documentation: Complete all required waste disposal forms as per your institution's
protocols.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of
Potassium Thiocyanate-13C,1°N.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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